Crystal engineering of the composition of pharmaceutical phases. Do pharmaceutical co-crystals represent a new path to improved medicines?
Chemical Communications Pub Date: 2004-08-05 DOI: 10.1039/B402150A
Abstract
The evolution of crystal engineering into a form of supramolecular synthesis is discussed in the context of problems and opportunities in the
Recommended Literature
- [1] Sonication-induced self-assembly of flexible tris(ureidobenzyl)amine: from dimeric aggregates to supramolecular gels†
- [2] A real-time LAMP-based dual-sample microfluidic chip for rapid and simultaneous detection of multiple waterborne pathogenic bacteria from coastal waters†
- [3] Diverse morphologies in thin-film bijels by varying film thickness and composition†
- [4] Special notice
- [5] Syntheses and magnetic properties of three Mn(ii) coordination polymers based on a tripodal flexible ligand†
- [6] Sucrose-mediated mechanical exfoliation of graphite: a green method for the large scale production of graphene and its application in catalytic reduction of 4-nitrophenol†
- [7] Correction: Green synthesis of silver nanoparticles using green tea leaf extract, characterization and evaluation of antimicrobial activity
- [8] 2-Acyl-1,1,3,3-tetracyanopropenides (ATCN): structure characterization and luminescence properties of ammonia and alkali metal ATCN salts†
- [9] Engineered nanoparticles: thrombotic events in cancer
- [10] Mineralogical chemistry
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 131633-88-0
-
CAS no.: 149428-64-8
-
CAS no.: 13446-44-1
-
CAS no.: 1291-72-1
-
CAS no.: 15178-48-0
-
CAS no.: 19542-54-2
